2-((2,6-Dichlorophenyl)amino)benzaldehyde
Overview
Description
2-((2,6-Dichlorophenyl)amino)benzaldehyde is a pharmaceutical impurity standard . It is also known as Diclofenac Sodium Impurity B . It belongs to the family of Non-steroidal anti-inflammatory drugs (NSAIDs) .
Molecular Structure Analysis
The molecular formula of this compound is C13H9Cl2NO . Its molecular weight is 266.12 . The SMILES string representation is ClC1=C(NC2=CC=CC=C2C=O)C(Cl)=CC=C1 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 266.12 and a molecular formula of C13H9Cl2NO . The compound is an impurity standard with an assay of ≥98.0% (HPLC) .Scientific Research Applications
Solid-State Characterization
2-((2,6-Dichlorophenyl)amino)benzaldehyde (DCABA) has been extensively studied for its solid-state properties. Unlike diclofenac acid, which has three known polymorphs, DCABA exhibits only one crystalline form. This form was characterized using various spectroscopic and spectrometric methods, including IR, Raman, UV–vis spectroscopy, and powder X-ray diffraction (PXRD). Differential scanning calorimetry (DSC) was used to study its thermal behavior, and theoretical studies like Hirshfeld surface analysis provided insights into the stability of the crystal and the possibility of additional polymorphs. Such characterizations are crucial for fast and accurate identification of DCABA in dosage forms and environmental samples (Chen et al., 2017).
Synthesis of Biologically Active Intermediates
DCABA serves as an important intermediate in synthesizing biologically active intermediates, especially in anticancer drugs. A study detailed a rapid and efficient method to synthesize compound 1a-1b, starting from 2-chloronicotinic acid and 4-substituted anilines, involving nucleophilic substitution, reduction, and oxidation reactions. The synthesized compounds were confirmed using H NMR and MS spectrum, optimizing the synthetic method and achieving a total yield of 59.49% (Duan et al., 2017).
Polymorphism and Cocrystal Salt Formation
The polymorphism of 2-((2,6-Dichlorophenyl)amino)benzoic acid (2-DCABA), a potential non-steroidal anti-inflammatory drug and an analog of DCABA, has been explored to study the effects of double Cl-CH3 exchange (Zhoujin et al., 2022).
Catalytic Enantioselective Addition
Lithium perchlorate-induced ring opening with secondary amines, including DCABA, showed promise in catalytically inducing the addition of diethylzinc to benzaldehyde with high enantioselectivity (Solà et al., 1998).
Oxidation of Benzyl Alcohol to Benzaldehyde
DCABA's derivatives have applications in the oxidation of benzyl alcohol to benzaldehyde, a process crucial in various industries including cosmetics, perfumery, and pharmaceuticals. Enhanced acidity of catalysts in this process can increase benzyl alcohol conversion significantly without affecting benzaldehyde selectivity (Sharma et al., 2012).
Synthesis of Aromatic Aldehydes
DCABA derivatives have been used as fluorogenic reagents for aromatic aldehydes, demonstrating their utility in spectrofluorimetry and liquid chromatography (Nohta et al., 1993).
Mechanism of Action
Target of Action
It is referred to as a diclofenac impurity . Diclofenac is a well-known non-steroidal anti-inflammatory drug (NSAID) that primarily targets cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2, which play a crucial role in the production of prostaglandins that cause inflammation and pain.
Properties
IUPAC Name |
2-(2,6-dichloroanilino)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO/c14-10-5-3-6-11(15)13(10)16-12-7-2-1-4-9(12)8-17/h1-8,16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MILOIOYXRHLAAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)NC2=C(C=CC=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90176642 |
Source
|
| Record name | 2-((2,6-Dichlorophenyl)amino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90176642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22121-58-0 |
Source
|
| Record name | 2-((2,6-Dichlorophenyl)amino)benzaldehyde | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022121580 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-((2,6-Dichlorophenyl)amino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90176642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-((2,6-DICHLOROPHENYL)AMINO)BENZALDEHYDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9218J5N522 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How many polymorphs of DCABA have been identified, and what techniques were used for this characterization?
A1: The research identified only one crystalline form of DCABA []. This finding contrasts with its precursor, diclofenac acid, which exhibits three known polymorphs. The study utilized a combination of experimental and theoretical techniques to characterize this single form. Experimentally, they employed Powder X-ray diffraction (PXRD), infrared (IR) spectroscopy, Raman spectroscopy, UV-Vis spectroscopy, and Differential Scanning Calorimetry (DSC) []. Theoretically, they used Hirshfeld surface analysis and conformational energy searches to investigate the stability of the identified crystal form and explore the possibility of undiscovered polymorphs [].
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